Cas no 67673-39-6 (a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate)

2-Azido-2-deoxy-α-D-galactopyranosyl bromide 3,4,6-triacetate is a glycosyl donor commonly employed in carbohydrate chemistry for the synthesis of complex oligosaccharides and glycoconjugates. The azido group at the C-2 position enhances stereoselectivity during glycosylation reactions, while the triacetate protection ensures stability and controlled reactivity. This compound is particularly valuable for constructing β-linked galactosamine derivatives due to its anomeric bromide leaving group, which facilitates efficient glycosidic bond formation. Its well-defined structure and high purity make it a reliable intermediate for researchers developing glycans, glycopeptides, and other bioactive molecules. The azide functionality also allows for further modifications via click chemistry, broadening its utility in chemical biology applications.

a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate structure

67673-39-6 structure

Product Name:a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate

CAS No:67673-39-6

MF:

MW:

CID:2110942

Update Time:2025-10-29

a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate Chemical and Physical Properties

Names and Identifiers

- a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate
- A-D-GALACTOPYRANOSYL BROMIDE, 2-AZIDO-2-DEOXY-, 3,4,6-TRIACETATE
- 2-Azido-2-deoxy-a-D-galactopyranosyl bromide 3,4,6-triacetate
- 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-a-D-galactopyranosyl bromide

a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Biosynth	MT171263-1 g	3,4,6-Tri-O-acetyl-2-azido-2-deoxy-a-D-galactopyranosyl bromide - stabilised with 2% CaCO3	67673-39-6		1g	$2,021.25	2023-01-03

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Additional information on a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6- triacetate

a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6-triacetate

a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6-triacetate (CAS No. 67673-39-6) is a highly specialized carbohydrate derivative with significant applications in modern glycochemistry and drug delivery systems. This compound is characterized by its unique structure, which includes a galactopyranosyl backbone modified with an azide group at the 2-position and acetyl protecting groups at the 3, 4, and 6 positions. The presence of these functional groups makes it an ideal substrate for various chemical modifications and biological studies.

The synthesis of a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6-triacetate involves a series of precise glycosylation reactions and protecting group strategies. The azide group at the 2-position is particularly valuable for click chemistry applications, enabling the formation of stable triazole linkages under mild conditions. This property has been extensively utilized in the development of bioconjugates and targeted drug delivery systems. Recent studies have demonstrated its potential in creating glycoconjugates with enhanced stability and specificity for therapeutic applications.

One of the most notable advancements involving this compound is its role in the synthesis of glycolipids and glycoproteins. By leveraging the azide group for click chemistry reactions, researchers have successfully incorporated this derivative into complex biomolecules, leading to novel insights into carbohydrate-protein interactions. For instance, a study published in *Nature Communications* highlighted its use in constructing glycan arrays for high-throughput screening of lectin binding affinities.

In addition to its role in glycochemistry, a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6-triacetate has found applications in enzymology and metabolic engineering. Its deoxy configuration at the 2-position makes it a valuable substrate for studying glycosidases and glycosyltransferases. Recent research has utilized this compound to investigate enzyme specificity and catalytic mechanisms under various physiological conditions.

The acetyl protecting groups at the 3, 4, and 6 positions provide excellent stability during synthetic procedures while allowing for controlled deprotection under specific conditions. This feature is critical in multi-step synthesis workflows where precise control over functional groups is essential. For example, a study in *Chemical Science* demonstrated its use as an intermediate in the synthesis of highly decorated oligosaccharides with tailored biological activities.

Moreover, a-D-Galactopyranosyl bromide, 2-azido-2-deoxy-, 3,4,6-triacetate has been employed as a fluorescent probe in live-cell imaging studies. By incorporating a fluorescent tag via click chemistry, researchers have been able to track carbohydrate dynamics in real-time within cellular environments. This application underscores its versatility as both a synthetic building block and a tool for biological exploration.

Looking ahead, the continued development of a-D-Galactopyranosyl bromide derivatives is expected to drive innovation in areas such as personalized medicine and advanced diagnostics. Its unique combination of functional groups positions it as a key player in the ongoing quest to understand and manipulate carbohydrate biology at the molecular level.